5-Bromo-N-[[4-(furan-2-yl)thiophen-2-yl]methyl]pyrimidin-2-amine

• IUPAC Name: 5-bromo-N-[[4-(furan-2-yl)thiophen-2-yl]methyl]pyrimidin-2-amine
• InChI: InChI=1S/C13H10BrN3OS/c14-10-5-15-13(16-6-10)17-7-11-4-9(8-19-11)12-2-1-3-18-12/h1-6,8H,7H2,(H,15,16,17)
• InChI Key: BVLWMDCMGYFKJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CSC(=C2)CNC3=NC=C(C=N3)Br
• Molecular Formula: C13H10BrN3OS
• Molecular Weight: 336.21 g/mol

Description

The compound “5-Bromo-N-[[4-(furan-2-yl)thiophen-2-yl]methyl]pyrimidin-2-amine” is a complex organic molecule that contains several interesting functional groups. It has a pyrimidine ring which is a six-membered ring with two nitrogen atoms, a furan ring which is a five-membered ring with an oxygen atom, and a thiophene ring which is a five-membered ring with a sulfur atom. The presence of these heterocyclic rings could potentially give this compound interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the conjugated system of the heterocyclic rings. The presence of the bromine atom could potentially make this compound a good leaving group, which could be useful in further reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. It’s likely to be a solid at room temperature. The presence of the heterocyclic rings could make it relatively polar, and therefore soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound is not known as it would depend on its intended use or biological activity. Compounds with similar structures have shown a wide range of biological activities.

Future Directions

The future directions for this compound would depend on its potential applications. Given its complex structure and the presence of several functional groups, it could be of interest in the development of new pharmaceuticals or materials.